molecular formula Sn B082978 Tin-118 CAS No. 14914-65-9

Tin-118

Cat. No. B082978
CAS RN: 14914-65-9
M. Wt: 117.901607 g/mol
InChI Key: ATJFFYVFTNAWJD-BJUDXGSMSA-N
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Description

Tin-118 is a stable isotope of tin with a relative atomic mass of 117.901609 and 24.22 atom percent natural abundance . It has a mass number of 118, which is the number of nucleons (protons and neutrons) in the nucleus . The atomic number of Tin-118 is 50, which means it has 50 protons . It has 68 neutrons .


Molecular Structure Analysis

The molecular formula of Tin-118 is Sn . The InChI representation is InChI=1S/Sn/i1-1 and the canonical SMILES representation is [Sn] .


Chemical Reactions Analysis

Tin, including Tin-118, does not react with air under normal conditions. When heated, tin reacts with oxygen, forming tin dioxide, SnO2 . Tin also reacts with Cl2 forming tin (IV)chloride .


Physical And Chemical Properties Analysis

Tin-118 has an isotopic mass of 117.901607(3) u . The nuclide mass, calculated without electrons, is 117.8741796 u . The mass excess is -91.65249 MeV and the mass defect is 1.078858888 u per nucleus . The nuclear binding energy is 1004.95058102 MeV per nucleus .

Scientific Research Applications

  • NMR Spectroscopy of Tin Compounds : Tin (Sn) compounds, including those involving isotopes like 119Sn, are significant in both basic research and industrial applications. Tin NMR spectroscopy is valuable for studying organotin and inorganic tin compounds, providing insights into structure and bonding due to the properties of tin isotopes (Wrackmeyer, 1985).

  • Applications in Nuclear Medicine : Isotopes such as Tin-117m have been used in nuclear medicine, especially for bone scintigraphy and radionuclide therapy, due to their favorable radionuclidic properties (Li Shou-jian, 2007).

  • Geochemical Studies : Tin isotopes, including Tin-118, have been used as stable isotope tracers in geological processes. Their geochemical behavior makes them suitable for studying magmatic differentiation and the redox state of the mantle (J. Creech, F. Moynier, & N. Badullovich, 2017).

  • Isotopic Fractionation Studies : Research on isotopic fractionation of tin isotopes, including Tin-118, has been conducted using techniques like liquid-liquid extraction with crown ethers. Such studies help understand nuclear field shift effects and the properties of different tin isotopes (F. Moynier, T. Fujii, & P. Telouk, 2009).

  • Production of High Specific Activity Tin-117m : Tin-117m, which decays to Tin-117g, has applications in medical diagnosis and therapy. High specific activity of this isotope can be achieved using high-energy alpha particle beams and a cadmium target, a process that could be adapted for Tin-118 (C. Duchemin et al., 2016).

  • Investigation of Radiopharmaceuticals : Tin, including isotopes like Tin-117m, is an essential component of many technetium-99m radiopharmaceuticals. Studies have been conducted to understand its in-vivo distribution and long-term fate, which could be relevant for similar studies on Tin-118 (S. Srivastava et al., 1985).

  • Laser Spectroscopy of Tin Isotopes : High-precision measurements of electromagnetic moments and isomeric differences in charge radii between states in tin isotopes, including Tin-117–131, have been conducted. Such studies provide insights into the atomic nucleus and could be applicable to Tin-118 (D. Yordanov et al., 2020).

  • Study of Nuclear Reactions for Medical Isotope Production : Nuclear reactions using tin targets, including Tin-118, have been investigated for the production of medically relevant isotopes like antimony radionuclides (V. Zherebchevsky et al., 2016).

Safety And Hazards

Tin, including Tin-118, can cause irritation to the eyes, skin, and respiratory system .

properties

IUPAC Name

tin-118
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Sn/i1-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ATJFFYVFTNAWJD-BJUDXGSMSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Sn]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[118Sn]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Sn
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70893507
Record name Tin-118
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70893507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

117.901607 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tin-118

CAS RN

14914-65-9, 13981-59-4
Record name Tin, isotope of mass 118
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014914659
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Tin-118
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70893507
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Citations

For This Compound
1,020
Citations
AN Murin, SI Bondarevskii, PP Seregin - 1970 - osti.gov
… ; TIN ISOTOPES Sn-118/neutron capture in tin monoxide by, Moessbauer study on recoil atom stabilization in thermal; TIN ISOTOPES Sn-119/Moessbauer spectra of recoil, from tin-118(…
Number of citations: 2 www.osti.gov
M Aratani, H Sano - 1967 - osti.gov
… ; TIN ISOTOPES Sn-119/isomeric transition in stannous chloride; TIN ISOTOPES Sn-119/production of isomeric; TIN ISOTOPES Sn-119/separation from tin-118, electromagnetic; TIN …
Number of citations: 0 www.osti.gov
ER Marshalek - 1972 - osti.gov
Subject: N69230*-Physics (Nuclear)-Nuclear Theory-Nuclear Reactions & Scattering; N69210-Physics (Nuclear)-Nuclear Theory-Nuclear Structure; COUPLING; ENERGY LEVELS; …
Number of citations: 14 www.osti.gov
K Parthasaradhi, DL Sastry - 1969 - osti.gov
… ; TIN ISOTOPES Sn-118/proton reactions (p,n) at 10, 12, and 14 MeV, analysis for precompound states in, (E/T); PROTONS/reactions (p,n) with tin-118 at 10, 12, and 14 MeV, analysis …
Number of citations: 0 www.osti.gov
G Bruge, A Bussiere, M Conjeaud, JC Faivre… - pp 128 of Contributions …, 1968 - osti.gov
… factors for, (E); INDIUM ISOTOPES In-115/energy levels from tin-116 (d,He-3) reactions, spectroscopic factors for, (E); INDIUM ISOTOPES In-117/energy levels from tin-118 (d,He-3) …
Number of citations: 0 www.osti.gov
M Conjeaud, S Harar, G Bassani, Y Cassagnou… - pp 131 of Contributions …, 1968 - osti.gov
… levels from tin-114 (He-3, d) reactions,(E); ANTIMONY ISOTOPES Sb-117/energy levels from tin-116 (He-3, d) reactions,(E); ANTIMONY ISOTOPES Sb-119/energy levels from tin-118 (…
Number of citations: 0 www.osti.gov
C Samour, J Julien, JM Kuchly, RN Alves… - 1968 - osti.gov
… , spin-parity assignments for,(E); TIN ISOTOPES Sn-118/energy levels from tin-117 neutron capture, spin-parity assignments for,(E); TIN ISOTOPES Sn-119/energy levels from tin-118 …
Number of citations: 0 www.osti.gov
PL Ottaviani, M Savoia - 1969 - osti.gov
… & Transitions; BCS THEORY; ENERGY LEVELS; NUCLEAR MODELS; NUMERICALS; PARTICLE-HOLE MODEL; QUASI PARTICLES; TAMM-DANCOFF METHOD; TIN 116; TIN 118; …
Number of citations: 5 www.osti.gov
KO Pfeiffer, E Speth, K Bethge - 1973 - osti.gov
… -TRITONS; ANGULAR DISTRIBUTION; ELASTIC SCATTERING-LITHIUM 6 REACTIONS-LITHIUM 7 REACTIONS-NICKEL 58-OPTICAL MODELS-TIN 118; MEV RANGE 10-100 …
Number of citations: 0 www.osti.gov
JL Escudie, J Gosset, H Kamitsubo, R Lombard… - 1970 - osti.gov
… ISOTOPES Sn-119/proton reactions (p, d) at 24.5 MeV, DWBA analysis of cross-section and asymmetry angular distributions from polarized,(E); PROTONS/reactions (p, d) with tin-118 …
Number of citations: 2 www.osti.gov

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